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Compound of Interest

Compound Name: 1,5-Dichlorohexane

Cat. No.: B3018785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. The information provided is based on available data and

general safety principles for hazardous chemicals. Due to a lack of comprehensive toxicological

data for 1,5-dichlorohexane, this substance should be handled with extreme caution,

assuming high toxicity. Always consult the most recent Safety Data Sheet (SDS) from your

supplier and adhere to all institutional and regulatory safety protocols.

Introduction
1,5-Dichlorohexane (CAS No. 54305-90-7) is a chlorinated hydrocarbon used as a research

chemical and building block in organic synthesis.[1] As with many halogenated organic

compounds, it is crucial to have a thorough understanding of its potential hazards and to

implement rigorous safety and handling precautions to minimize exposure risks for laboratory

personnel. This guide provides a comprehensive overview of the known properties, safety

protocols, and handling procedures for 1,5-dichlorohexane.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1,5-dichlorohexane is provided

in the table below. It is important to note that much of this data is computed and should be used

as a reference with this in mind.
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Property Value Source

Molecular Formula C₆H₁₂Cl₂ [1][2][3]

Molecular Weight 155.07 g/mol [1][2][3]

Appearance Clear Liquid [1]

Purity ≥95% - ≥98% [1][2]

XLogP3-AA 2.9 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
0 [3]

Rotatable Bond Count 4 [3]

Exact Mass 154.0316058 Da [3]

Monoisotopic Mass 154.0316058 Da [3]

Topological Polar Surface Area 0 Å² [3]

Heavy Atom Count 8 [3]

Hazard Identification and GHS Classification
While specific quantitative toxicological data such as LD50 and LC50 values for 1,5-
dichlorohexane are not readily available in the public domain, the compound is classified with

the following hazards:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Due to the lack of comprehensive toxicological data, it is prudent to handle 1,5-
dichlorohexane as a substance with high acute and chronic toxicity potential.
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Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling 1,5-dichlorohexane.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must provide lateral protection

and comply with EN166

standards.

Face Protection Face Shield

To be worn in addition to safety

goggles, especially when there

is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Use gloves made of PVC,

neoprene, or nitrile (Type

EN374). A protective index of

6, indicating a permeation time

of over 480 minutes and a

thickness of more than 0.3mm,

is recommended. Gloves

should be inspected for wear,

cracks, or contamination

before each use and replaced

as needed.

Body Protection Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact. For larger

quantities or in case of a high

risk of splashing, a chemical-

resistant apron or suit is

recommended.

Respiratory Protection Fume Hood or Respirator

All work with 1,5-

dichlorohexane should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood. If the

concentration of airborne

chemicals exceeds exposure

limits, appropriate respiratory

protection must be used.
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First Aid Measures
In the event of exposure to 1,5-dichlorohexane, immediate action is critical.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

If skin irritation occurs, get medical

advice/attention.

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If

eye irritation persists, get medical

advice/attention.

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

maintain the integrity of the chemical.

Handling
Avoid contact with skin, eyes, and personal clothing.

Wash hands thoroughly after handling.

Avoid breathing fumes.
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Use only with adequate ventilation, preferably in a chemical fume hood.

Wear suitable protective clothing, gloves, and eye/face protection.

Storage
Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.

Store in a cool, dry area away from incompatible substances.

Incompatible materials include strong oxidizing agents and strong bases.

Spill and Fire Response
Spill Response
In the event of a spill, follow a pre-planned emergency procedure.
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Workflow for 1,5-Dichlorohexane Spill Response

Spill Detected

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled, Sealable Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Report the Incident

Click to download full resolution via product page

Workflow for 1,5-Dichlorohexane Spill Response
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Fire Response
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.

Specific Hazards: Irritating and toxic fumes and gases, including hydrogen chloride and

carbon monoxide, may be generated during a fire.

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Experimental Protocol: Safe Weighing and Dilution
of 1,5-Dichlorohexane
This protocol outlines a general procedure for safely handling and preparing a solution of 1,5-
dichlorohexane.

Objective: To accurately weigh a specific mass of 1,5-dichlorohexane and dilute it to a target

concentration in a suitable solvent.

Materials:

1,5-dichlorohexane

Appropriate solvent (e.g., anhydrous dichloromethane)

Analytical balance

Glass vials with PTFE-lined caps

Volumetric flasks

Pipettes and pipette bulbs

Beakers

Spatula
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Waste container for halogenated organic waste

Personal Protective Equipment (PPE):

Safety goggles and face shield

Chemical-resistant gloves (nitrile or neoprene)

Lab coat

Work conducted in a certified chemical fume hood

Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary glassware and equipment.

Label all vials and flasks clearly.

Place a container of absorbent material and a designated halogenated waste container

inside the fume hood.

Weighing:

Place a clean, empty vial with its cap on the analytical balance and tare.

Remove the vial from the balance.

Inside the fume hood, carefully transfer the desired amount of 1,5-dichlorohexane into

the vial using a clean pipette.

Securely cap the vial.

Wipe the exterior of the vial with a cloth lightly dampened with a suitable solvent (e.g.,

ethanol) to remove any external contamination.
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Place the capped vial back on the analytical balance to obtain the precise mass.

Dilution:

Inside the fume hood, carefully uncap the vial containing the 1,5-dichlorohexane.

Using a clean pipette, transfer the appropriate volume of the chosen solvent into the vial to

dissolve the 1,5-dichlorohexane.

Gently swirl the vial to ensure complete dissolution.

Quantitatively transfer the solution to a volumetric flask of the desired final volume.

Rinse the vial with a small amount of the solvent and add the rinsing to the volumetric

flask. Repeat this step two more times to ensure a complete transfer.

Add the solvent to the volumetric flask up to the calibration mark.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Cleanup:

All disposable materials that have come into contact with 1,5-dichlorohexane (e.g.,

pipette tips, wipes) must be placed in the designated halogenated waste container.

Clean all glassware thoroughly.
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Logical Workflow for Safe Handling of 1,5-Dichlorohexane

Review SDS and Conduct Risk Assessment

Prepare Work Area in Fume Hood

Don Appropriate PPE

Perform Chemical Manipulation (e.g., Weighing, Transfer)

Securely Close Primary and Secondary Containers

Decontaminate Work Area

Properly Dispose of Waste

Remove PPE and Wash Hands
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Logical Workflow for Safe Handling
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Disposal Considerations
All waste containing 1,5-dichlorohexane must be treated as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.

Do not let the product enter drains, other waterways, or soil.

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.

Conclusion
1,5-Dichlorohexane is a hazardous chemical that requires stringent safety precautions in a

laboratory setting. While comprehensive toxicological data is not readily available, the known

hazards of skin, eye, and respiratory irritation, combined with the general risks associated with

chlorinated hydrocarbons, necessitate handling this compound with the utmost care. By

adhering to the guidelines outlined in this technical guide, including the consistent use of

appropriate personal protective equipment, proper handling and storage techniques, and

established emergency procedures, researchers can minimize their risk of exposure and

ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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